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Compound of Interest

Compound Name: Butyl ricinoleate

Cat. No.: B087238

Authored for Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Butyl Ricinoleate, a versatile ester
derived from castor oil. This document consolidates critical information regarding its chemical
identity, physicochemical properties, synthesis methodologies, and diverse applications, with a
particular focus on its relevance in research and pharmaceutical development.

Chemical Identification

Butyl ricinoleate is an ester of ricinoleic acid and butanol.[1] Its unique chemical structure,
featuring a hydroxyl group and a double bond, imparts distinct properties that make it a
valuable compound in various scientific and industrial fields.

CAS Number: 151-13-3[2][3][4][5][6][7]

IUPAC Name: butyl (Z,12R)-12-hydroxyoctadec-9-enoate[4]

Synonyms: Ricinoleic Acid Butyl Ester, Ricinolic Acid Butyl Ester[2][5][6][7]

Molecular Formula: C22H4203[1][4][5][6]

Molecular Weight: 354.57 g/mol [2][5]

Physicochemical Properties
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Butyl ricinoleate is a yellow to colorless oily liquid.[2] A summary of its key physical and
chemical properties is presented in the tables below.

Table 1: General Physicochemical Properties

Property Value Source
Appearance Clear, pale yellow liquid [2]
Odor Very faint, oily [5]
Melting Point -95 °C (-139 °F) [3]
Boiling Point 68 -70°C [3]
Flash Point -14.8 °F (-26 °C) (closed cup) [3]

Table 2: Technical Specifications

Parameter Value Source
Purity >98% [2]
Acid Value < 2.0 mg KOH/g [2]
Saponification Value 160 - 175 [2]
lodine Value 75 - 82 [2]
Hydroxyl Value 50 - 65 [2]
Moisture <0.2% [2]
Insoluble Impurities <0.1% [2]

Synthesis Methodologies

The production of butyl ricinoleate can be achieved through both traditional chemical
synthesis and more environmentally friendly enzymatic routes.

Chemical Synthesis: Acid-Catalyzed Esterification
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The conventional method for synthesizing butyl ricinoleate involves the esterification of
ricinoleic acid with butanol.[1] Ricinoleic acid is first extracted from castor oil via hydrolysis or
transesterification.[1]

Experimental Protocol: General Procedure for Acid-Catalyzed Esterification

» Reactant Preparation: Ricinoleic acid (obtained from castor oil hydrolysis) and n-butanol are
combined in a suitable reaction vessel.

o Catalyst Addition: An acid catalyst, such as sulfuric acid, is carefully added to the mixture.[1]

o Reaction Conditions: The reaction is conducted under controlled temperature and pressure
to drive the esterification and maximize the yield of butyl ricinoleate.[1]

 Purification: Following the reaction, the crude product is purified. This is typically achieved
through distillation or other separation techniques to remove unreacted starting materials,
the catalyst, and any by-products.[1]
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Caption: Chemical synthesis workflow for Butyl Ricinoleate.

Enzymatic Synthesis
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An alternative, "green chemistry" approach to synthesizing butyl ricinoleate utilizes lipases as
biocatalysts.[1] This method offers several advantages, including milder reaction conditions,
reduced energy consumption, and minimized byproduct formation.[1] Lipase-catalyzed
esterification can achieve high conversion rates, sometimes exceeding 98% under optimized
conditions.[1]

Experimental Protocol: General Procedure for Enzymatic Synthesis

o Enzyme Selection: A suitable lipase, often immobilized for stability and reusability, is chosen
as the catalyst. Lipases from Candida rugosa and Pseudomonas cepacia have been
investigated for similar esterifications.[1]

e Reaction Medium: The reaction is typically carried out in an organic solvent of moderate
polarity to maintain enzyme structure while ensuring substrate solubility.[1]

e Substrate Addition: Ricinoleic acid and butanol are added to the reaction medium containing
the lipase.

¢ Incubation: The mixture is incubated at a controlled temperature, which is generally lower
than in chemical synthesis to enhance enantioselectivity.[1]

e Monitoring: The reaction progress is monitored over time until the desired conversion is
achieved.

e Product Recovery: The enzyme is separated from the reaction mixture (e.g., by filtration for
immobilized enzymes), and the butyl ricinoleate is purified from the remaining substrates
and solvent.

Applications in Research and Development

Butyl ricinoleate's unique properties make it a valuable compound in several research and
industrial sectors.
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Industrial Applications
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Caption: Key application areas of Butyl Ricinoleate.

Industrial and Cosmetic Uses

» Plasticizers: It serves as an effective plasticizer for various resins, including polyvinyl butyral,
nitrocellulose, and ethyl cellulose, enhancing flexibility and durability.[1][2]

o Lubricants: Its excellent lubricating properties make it suitable for use in industrial lubricants.

[1][2]

o Cosmetics and Personal Care: In cosmetic formulations, it functions as an emollient,
improving skin feel and moisture retention.[1][2]

Biological and Pharmaceutical Relevance

For drug development professionals, butyl ricinoleate presents several areas of interest:
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e Biochemical Reagent: It is used as a biochemical reagent in various laboratory assays and
experiments.[1][8]

o Potential Biological Activities:

o Anti-inflammatory Properties: Studies suggest that butyl ricinoleate may possess anti-
inflammatory properties, potentially by suppressing the production of pro-inflammatory
mediators.[1]

o Antimicrobial Effects: It has shown activity against certain bacteria and fungi, indicating its
potential for use in medicinal formulations.[1]

» Drug Delivery: Due to its biocompatibility and biodegradable nature, butyl ricinoleate is
being investigated as a carrier or solvent in pharmaceutical applications.[1] Its interaction
with other compounds may enhance the efficacy of certain drugs.[1]

o Enantiomerically Pure Synthesis: The kinetic resolution of precursors to butyl ricinoleate
can provide enantiomerically pure building blocks, which are highly valuable in
pharmaceutical and fine chemical synthesis.[1]

Safety and Handling

Butyl ricinoleate is generally considered non-toxic and is manufactured to both industrial and
cosmetic grade standards.[2] However, as with any chemical, it is essential to consult the
Safety Data Sheet (SDS) for detailed handling and safety information.[3] It may cause irritation
to the skin and respiratory system and is classified as a flammable liquid.[3]

Conclusion

Butyl ricinoleate is a bio-based ester with a well-defined chemical profile and a broad
spectrum of applications. For researchers and professionals in drug development, its
biocompatibility, potential biological activities, and utility as a pharmaceutical excipient make it
a compound of significant interest. The availability of both chemical and greener enzymatic
synthesis routes further enhances its appeal for sustainable and innovative applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Ontario, CA 91761, United States
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